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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592878

For Immediate Release

A comprehensive review of available scientific literature and chemical databases reveals a
significant knowledge gap concerning the precise chemical structure and stereochemistry of
Dibritannilactone B, a sesquiterpenoid natural product isolated from the plant Inula britannica.
[1][2] While this compound is of interest for its potential pharmacological applications,
particularly in inflammation and oncology, detailed technical information remains largely
undisclosed in the public domain.[1]

This document serves to summarize the currently accessible information on Dibritannilactone
B and to highlight the existing informational voids for the benefit of researchers, scientists, and
drug development professionals.

Chemical and Physical Properties: A Summary of
Known Data

Dibritannilactone B has been identified as a sesquiterpenoid lactone, a class of natural
products known for their diverse biological activities.[1] The fundamental chemical properties
reported by various chemical suppliers are compiled below. However, it is crucial to note the
inconsistencies and the lack of peer-reviewed validation for some of this data.
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Property Value Source
CAS Number 1829580-18-8 [11[2]
Molecular Formula C34H4609 [1][2]
Molecular Weight 598.72 g/mol [11[2]
Physical Description Powder [1]

] >98% (as determined by
Purity [1]
HPLC)

Note on Inconsistencies: Researchers should exercise caution as the CAS number 1829580-
18-8 has also been associated with a different chemical entity, (9Z,12Z7)-N-Benzyloctadeca-
9,12-dienamide, which possesses a different molecular formula and structure.[1] Furthermore,
an incorrect SMILES string has been listed by at least one supplier, which does not correspond
to the molecular formula of Dibritannilactone B.[1]

The Elusive Chemical Structure: A Critical
Information Gap

Despite its classification as a sesquiterpenoid lactone, the precise chemical structure, including
the connectivity of its 34 carbon, 46 hydrogen, and 9 oxygen atoms, and its stereochemistry
are not readily available in published scientific literature.[1] Without access to primary research
data, such as that from Nuclear Magnetic Resonance (NMR) spectroscopy or X-ray
crystallography, the definitive structure of Dibritannilactone B cannot be depicted.

The following DOT script generates a placeholder diagram to represent the unknown structure
of Dibritannilactone B, emphasizing the current lack of detailed structural information.
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Dibritannilactone B (C34H4609)
Precise Structure Unknown

Dibritannilactone B
Molecular Formula: C34H4609

Precise connectivity and stereochemistry
are not publicly available.

Click to download full resolution via product page

A diagram representing the unknown chemical structure of Dibritannilactone B.

Absence of Experimental Protocols and Quantitative
Data

A thorough search of scientific literature and chemical databases did not yield any detailed
experimental protocols for the isolation, purification, or total synthesis of Dibritannilactone B.
[1][3] While it is known to be isolated from Inula britannica, the specific methodologies have not
been published.[1][2]

Furthermore, there is a complete absence of publicly available quantitative data, such as:
¢ NMR Data: *H-NMR and 3C-NMR chemical shifts and coupling constants.[1]
o Crystallographic Data: Unit cell dimensions, bond lengths, and bond angles.
 Biological Activity Data: ICso or ECso values from pharmacological assays.[1]

The lack of this critical information prevents a comprehensive understanding of
Dibritannilactone B's structure-activity relationships and hinders further research and
development efforts.

Future Outlook

The current state of knowledge regarding Dibritannilactone B underscores the need for
further research to fully characterize this natural product. The publication of detailed
spectroscopic and crystallographic data, along with validated experimental protocols, is
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essential for the scientific community to explore its therapeutic potential. Until such information
becomes available, researchers are advised to proceed with caution and independently verify
the identity and purity of any commercially supplied material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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